3-Bromo-6-chloro-2-methylbenzoic acid

• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 3-bromo-6-chloro-2-methylbenzoic acid
• InChI: InChI=1S/C8H6BrClO2/c1-4-5(9)2-3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: VERXLNFEMSGAGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C(=O)O)Cl)Br

Description

3-Bromo-6-chloro-2-methylbenzoic acid (CAS: 1345025-12-8) is a halogenated aromatic carboxylic acid with the molecular formula C₈H₆BrClO₂ and an average molecular mass of 249.488 g/mol . The compound features a benzoic acid backbone substituted with bromine at position 3, chlorine at position 6, and a methyl group at position 2 (Figure 1). This substitution pattern confers distinct electronic and steric properties, making it valuable in organic synthesis and pharmaceutical intermediate development .

Comparison with Similar Compounds

Key Properties :

• Monoisotopic Mass: 247.923969 g/mol
• ChemSpider ID : 26948184
• Suppliers : Two commercial suppliers are listed for this compound .

Comparative Analysis with Structural Analogs

Substituent Position and Electronic Effects

The position and type of substituents significantly influence reactivity and physicochemical properties. Below is a comparison with closely related derivatives:

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	CAS Number	Key Differences
3-Bromo-6-chloro-2-methylbenzoic acid	C₈H₆BrClO₂	Br (3), Cl (6), CH₃ (2)	249.488	1345025-12-8	Reference compound
2-Bromo-6-chlorobenzoic acid	C₇H₄BrClO₂	Br (2), Cl (6)	235.467	93224-85-2	Bromine at position 2; no methyl group
3-Bromo-6-chloro-2-methoxybenzoic acid	C₈H₆BrClO₃	Br (3), Cl (6), OCH₃ (2)	265.488	1823566-09-1	Methoxy group (OCH₃) instead of CH₃; higher polarity
2-Amino-6-bromobenzoic acid	C₇H₆BrNO₂	Br (2), NH₂ (6)	216.03	Not provided	Amino group enhances nucleophilicity

Key Observations :

• Acidity : The electron-withdrawing effects of Br and Cl substituents increase the acidity of the carboxylic acid group. However, the methyl group at position 2 (meta to COOH) has a weaker electron-donating effect compared to the methoxy group, resulting in slightly lower acidity in the methoxy derivative .
• Reactivity: 2-Amino-6-bromobenzoic acid (from ) is more reactive in cyclization and coupling reactions due to the amino group’s nucleophilicity, unlike the methyl-substituted target compound .